Cas no 2227699-30-9 (rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine
• CAS No: 2227699-30-9
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 6362316
• PubChem ID: 165709519
• Update Time: 2025-06-03

rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine
• rac-[(1R,2R)-2-[3-(trifluoromethyl)pyridin-4-yl]cyclopropyl]methanamine
• 2227699-30-9
• EN300-1953390

• Inchi： 1S/C10H11F3N2/c11-10(12,13)9-5-15-2-1-7(9)8-3-6(8)4-14/h1-2,5-6,8H,3-4,14H2/t6-,8+/m0/s1
• InChI Key： OWQNTVNFWUFPBP-POYBYMJQSA-N
• SMILES： FC(C1C=NC=CC=1[C@@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 216.08743285g/mol
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine

Introduction to rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine (CAS No: 2227699-30-9)

Rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine (CAS No: 2227699-30-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of a trifluoromethyl group and a cyclopropylmethylamine moiety contributes to its distinct reactivity and potential biological activity, making it an intriguing subject for synthetic chemists and medicinal biologists alike.

The chemical structure of rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine features a pyridine ring substituted with a trifluoromethyl group at the 3-position and an amine group linked to a cyclopropylmethyl moiety at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interaction with biological targets. The stereochemistry of the compound, specifically the (1R,2R) configuration, is crucial as it determines the spatial arrangement of functional groups, which can significantly impact its pharmacological profile.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their enhanced metabolic stability and binding affinity. The trifluoromethyl group in rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine is particularly noteworthy as it is known to improve lipophilicity and metabolic resistance, making it an attractive feature for drug candidates. This compound's potential utility in medicinal chemistry stems from its ability to modulate biological pathways through precise interactions with enzymes and receptors.

The synthesis of rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclopropanation, and stereoselective transformations. The incorporation of the cyclopropylmethylamine group necessitates precise control over reaction conditions to ensure the desired stereochemical outcome. Advanced techniques such as chiral auxiliaries or catalysts may be employed to achieve the (1R,2R) configuration with high enantiomeric purity.

The pharmacological potential of rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine has been explored in several preclinical studies. Research indicates that this compound exhibits promising activity in models of inflammation and pain management. The pyridine scaffold is known to interact with various biological targets, including kinases and G protein-coupled receptors (GPCRs), while the cyclopropylmethylamine moiety may contribute to its analgesic effects by modulating neurotransmitter systems. Further investigation is warranted to elucidate its exact mechanism of action and therapeutic potential.

The use of computational methods has been instrumental in understanding the binding interactions of rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine with biological targets. Molecular docking studies have revealed that this compound can effectively bind to specific pockets on enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which can guide further modifications to enhance its pharmacological properties.

In conclusion, rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine (CAS No: 2227699-30-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further development into novel therapeutic agents. As our understanding of molecular interactions continues to advance, compounds like rac-(1R,2R)-2-3-(trifluoromethyl)pyridin-4-ylcyclopropylmethanamine are likely to play a crucial role in addressing unmet medical needs.